Cas no 893995-20-5 (N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide)

N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide structure
893995-20-5 structure
Product Name:N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide
CAS No:893995-20-5
MF:C21H20N4O4S
MW:424.472903251648
CID:5511781
Update Time:2025-07-09

N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • Ethanediamide, N1-[2-[4-methyl-2-(3-methylphenyl)-5-thiazolyl]ethyl]-N2-(3-nitrophenyl)-
    • N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide
    • Inchi: 1S/C21H20N4O4S/c1-13-5-3-6-15(11-13)21-23-14(2)18(30-21)9-10-22-19(26)20(27)24-16-7-4-8-17(12-16)25(28)29/h3-8,11-12H,9-10H2,1-2H3,(H,22,26)(H,24,27)
    • InChI Key: CFRCDCYUPPCFRX-UHFFFAOYSA-N
    • SMILES: C(NCCC1SC(C2=CC=CC(C)=C2)=NC=1C)(=O)C(NC1=CC=CC([N+]([O-])=O)=C1)=O

N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2011-1428-2μmol
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}-N'-(3-nitrophenyl)ethanediamide
893995-20-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2011-1428-1mg
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}-N'-(3-nitrophenyl)ethanediamide
893995-20-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2011-1428-2mg
N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}-N'-(3-nitrophenyl)ethanediamide
893995-20-5 90%+
2mg
$59.0 2023-05-17

Additional information on N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide

Recent Advances in the Study of N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide (CAS: 893995-20-5)

The compound N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide (CAS: 893995-20-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and ethanediamide structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that it may interact with certain protein targets involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of a kinase implicated in tumor progression, suggesting its potential as an anti-cancer agent. The study utilized in vitro assays and molecular docking simulations to validate these findings.

Further investigations have explored the compound's pharmacokinetic profile. A recent preclinical study highlighted its favorable bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. The study also noted that the compound's nitro-phenyl moiety contributes to its enhanced binding affinity and selectivity, making it a promising candidate for further optimization.

In addition to its therapeutic potential, researchers have also examined the synthetic pathways for producing this compound. A 2024 paper in Organic & Biomolecular Chemistry detailed an efficient and scalable synthesis route, which could facilitate larger-scale production for future clinical trials. The authors emphasized the importance of optimizing reaction conditions to improve yield and purity, which are essential for pharmaceutical applications.

Despite these advancements, challenges remain. For example, the compound's potential off-target effects and long-term safety profile require further investigation. Ongoing studies are employing advanced techniques such as CRISPR-based screening and proteomics to address these concerns. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}-N'-(3-nitrophenyl)ethanediamide represents a promising avenue for drug development. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. Future studies should focus on refining its therapeutic efficacy, minimizing side effects, and advancing it through the drug development pipeline.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited